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Compound of Interest

Compound Name: Linalool

CAS No.: 22564-99-4

Cat. No.: B7769704

Get Quote

Executive Safety Summary
Substance: Linalool (3,7-Dimethyl-1,6-octadien-3-ol) CAS: 78-70-6 Primary Hazards: Skin

Irritation (H315), Eye Irritation (H319), Skin Sensitization (H317). Critical Insight: While pure

Linalool is a mild irritant, it is an autoxidizable terpene. Upon exposure to air, it forms

hydroperoxides (specifically 7-hydroperoxy-3,7-dimethyl-octa-1,5-diene-3-ol). These oxidation

byproducts are potent sensitizers. Therefore, PPE protocols must address not just the liquid,

but the prevention of oxidation.

Hazard Mechanism & Risk Assessment
To select the correct PPE, one must understand the causality of the hazard. Linalool is not a

static risk; its toxicity profile evolves with storage conditions.

The Autoxidation Pathway
Standard Safety Data Sheets (SDS) often list Linalool as a mild irritant. However, field

experience in fragrance and terpene chemistry dictates that the primary risk is Allergic Contact

Dermatitis (ACD) caused by aged samples.
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Mechanism: Linalool reacts with atmospheric oxygen to form hydroperoxides.

Impact: These hydroperoxides bind to skin proteins (haptens), triggering an immune

response.

Operational Implication: PPE must be donned before opening storage containers, as the

crust/residue on caps is often highly oxidized.
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Figure 1: The autoxidation pathway transforming Linalool from a mild irritant to a potent

sensitizer.

PPE Selection Matrix
The following specifications are based on permeation data for terpene alcohols.

Glove Compatibility Data
Warning: Latex gloves are not recommended for Linalool due to the chemical's lipophilic

nature, which causes rapid swelling and degradation of natural rubber.
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Material Thickness (mm)
Breakthrough Time
(min)

Application
Scenario

Nitrile 0.11 (Standard) > 30 min

Splash Protection:

Pipetting, aliquot

transfer, general

handling.

Nitrile 0.38 (Heavy) > 240 min

Spill Cleanup:

Handling larger

volumes (>1L) or

cleaning spills.

Laminate (PE/EVOH) 0.07 > 480 min

Immersion: Synthesis

requiring prolonged

contact or heated

handling.

Latex Any < 10 min

DO NOT USE. Rapid

degradation and

permeation.

Complete PPE Ensemble
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Body Part Standard Protocol
High-Risk / Scale-Up
Protocol

Respiratory

Fume Hood: Linalool has low

vapor pressure (0.1 mmHg @

25°C). Standard hood flow is

sufficient.

Respirator (OV): Required if

heating >60°C or aerosolizing

outside a hood. Use NIOSH-

approved Organic Vapor

cartridges.

Eye/Face

Safety Glasses: With side

shields. Acceptable for closed-

system handling.

Chemical Goggles: Required

for pouring or open-beaker

work to prevent corneal injury

from splashes.

Body
Lab Coat: 100% Cotton or

Poly-blend.

Chemical Apron: Butyl or Nitrile

apron required for drum

handling.

Operational Workflow: Handling & Storage
This protocol is designed to minimize oxidation, thereby reducing the sensitization risk.

Phase 1: Storage & Intake
Container Type: Store in amber glass or aluminum bottles to block UV light (which

accelerates oxidation).

Headspace Management: Upon opening a new bottle, purge the headspace with an inert

gas (Argon or Nitrogen) before resealing. This is the single most effective safety step.

Temperature: Store at 2–8°C. Cold storage significantly slows the rate of hydroperoxide

formation.

Phase 2: Active Handling
Donning: Put on Nitrile gloves and safety glasses.

Engineering Controls: Move work to a chemical fume hood.
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Transfer:

Avoid pouring directly from large stock bottles.

Use a glass pipette or chemically resistant pump.

Note: Linalool attacks some plastics (polystyrene); use glass or polypropylene (PP)

labware.

Doffing: Remove gloves immediately if splashed. Wash hands with soap and water (alcohol-

based sanitizers can increase skin penetration of terpenes).
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Start: Handling Linalool

Volume > 500mL
or Heating?
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Nitrile Gloves (0.11mm)

Safety Glasses
Lab Coat

No

Enhanced PPE:
Heavy Nitrile/Laminate

Splash Goggles
OV Respirator (if heating)

Yes

Work in Fume Hood

Post-Work:
Purge Headspace (N2/Ar)

Store: Amber Bottle
@ 4°C
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Figure 2: Operational decision tree for selecting PPE and executing handling protocols.
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Emergency Response & Disposal
Spill Management

Isolate: Evacuate the immediate area if the spill is large (>1 Liter) or heated.

PPE: Don heavy nitrile gloves and chemical goggles.

Absorb: Use an inert absorbent (vermiculite or sand). Do not use sawdust, as terpenes are

combustible and sawdust increases surface area/flammability risk.

Clean: Wash the area with a detergent solution. Linalool is oily; water alone is ineffective.

First Aid
Skin Contact: Wash with copious soap and water for 15 minutes. If redness/rash develops,

seek medical attention (suspect sensitization).

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

Inhalation: Move to fresh air.

Disposal Protocol
Linalool is classified as harmful to aquatic life with long-lasting effects (H412).

Do NOT pour down the sink.

Collection: Collect in a dedicated "Organic Solvent - Non-Halogenated" waste stream.

Labeling: Clearly mark waste containers as "Contains Linalool - Sensitizer."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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